Cas no 847818-58-0 (1-Isopentylpyrazole-4-boronic acid)

1-Isopentylpyrazole-4-boronic acid structure
847818-58-0 structure
Product Name:1-Isopentylpyrazole-4-boronic acid
CAS No:847818-58-0
MF:C8H15BN2O2
MW:182.027901887894
MDL:MFCD07781209
CID:721080
PubChem ID:11423941
Update Time:2024-10-26

1-Isopentylpyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Isopentyl-1H-pyrazol-4-yl)boronic acid
    • [1-(3-methylbutyl)pyrazol-4-yl]boronic acid
    • 1-(3-METHYLBUTYL)-1H-PYRAZOLE-4-BORONIC ACID
    • 1-Isopentylpyrazole-4-boronic acid
    • Boronic acid,B-[1-(3-methylbutyl)-1H-pyrazol-4-yl]-
    • B-[1-(3-Methylbutyl)-1H-pyrazol-4-yl]boronic acid (ACI)
    • Boronic acid, [1-(3-methylbutyl)-1H-pyrazol-4-yl]- (9CI)
    • (1-Isopentylpyrazol-4-yl)boronic acid
    • [1-(3-Methylbutyl)-1H-pyrazol-4-yl]boronic acid
    • SCHEMBL1128873
    • 1-(3-Methylbutyl)-1H-pyrazole-4-boronic acid, AldrichCPR
    • RFMLXEBQNNMUHX-UHFFFAOYSA-N
    • 1-Isopentyl-1H-pyrazol-4-ylboronic acid
    • DTXSID50465387
    • C8H15BN2O2
    • CS-0173871
    • J-500203
    • 847818-58-0
    • 1-(3-METHYLBUTYL)PYRAZOL-4-YLBORONIC ACID
    • 1-isoamylpyrazole-4-boronic acid
    • AKOS006346729
    • BS-22439
    • MFCD07781209
    • (1-Isopentyl-1H-pyrazol-4-yl)boronicacid
    • MDL: MFCD07781209
    • Inchi: 1S/C8H15BN2O2/c1-7(2)3-4-11-6-8(5-10-11)9(12)13/h5-7,12-13H,3-4H2,1-2H3
    • InChI Key: RFMLXEBQNNMUHX-UHFFFAOYSA-N
    • SMILES: OB(C1=CN(CCC(C)C)N=C1)O

Computed Properties

  • Exact Mass: 182.12300
  • Monoisotopic Mass: 182.122658
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3

Experimental Properties

  • Color/Form: No date available
  • Density: 1.09
  • Melting Point: No date available
  • Boiling Point: 342.1°C at 760 mmHg
  • Flash Point: 160.7°C
  • Refractive Index: 1.514
  • PSA: 58.28000
  • LogP: -0.39100
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Isopentylpyrazole-4-boronic acid Security Information

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abcr
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1-Isopentylpyrazole-4-boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -90 °C; < -80 °C; 1 h, -90 °C
1.2 Reagents: Trimethyl borate ;  0.5 h, -70 °C; -70 °C → -15 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  neutralized, -15 °C; -15 °C → rt; 1 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

1-Isopentylpyrazole-4-boronic acid Raw materials

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